Cas no 1806184-55-3 (2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-4-carboxamide)

• Product Name: 2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-4-carboxamide
• CAS No: 1806184-55-3
• MF: C₈H₅F₃N₄O₂
• MW: 246.146111249924
• CID: 4910519
• Update Time: 2025-10-28

2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-4-carboxamide

• Inchi： 1S/C8H5F3N4O2/c9-8(10,11)17-4-2-15-6(13)3(1-12)5(4)7(14)16/h2H,(H2,13,15)(H2,14,16)
• InChI Key： VGZQCIWARMBVAA-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C(C#N)=C1C(N)=O)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 350
• XLogP3: 0.8
• Topological Polar Surface Area: 115

Additional information on 2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-4-carboxamide

Introduction to 2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-4-carboxamide (CAS No. 1806184-55-3)

2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-4-carboxamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1806184-55-3, belongs to the pyridine derivatives family, which is well-documented for its wide-ranging applications in drug development. The presence of multiple functional groups, including an amino group, a cyano group, a trifluoromethoxy group, and a carboxamide moiety, makes this molecule a versatile scaffold for further chemical modifications and biological investigations.

The structural configuration of 2-amino-3-cyano-5-(trifluoromethoxy)pyridine-4-carboxamide imparts distinct electronic and steric properties that are critical for its interaction with biological targets. The trifluoromethoxy group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug molecules. Recent studies have highlighted the role of trifluoromethylated compounds in improving pharmacokinetic profiles, making them attractive candidates for therapeutic applications. The cyano group contributes to the molecule's polarity and reactivity, while the carboxamide functionality provides a site for further derivatization, enabling the synthesis of more complex analogs.

In the context of contemporary pharmaceutical research, 2-amino-3-cyano-5-(trifluoromethoxy)pyridine-4-carboxamide has been explored as a potential intermediate in the development of novel bioactive agents. Its pyridine core is a common motif in many pharmacologically active compounds, including kinase inhibitors and antiviral agents. The combination of these functional groups suggests that this compound may exhibit inhibitory activity against various enzymes or receptors involved in critical biological pathways. For instance, pyridine derivatives have been extensively studied for their role in modulating tyrosine kinase activity, which is relevant in oncology and immunology.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 2-amino-3-cyano-5-(trifluoromethoxy)pyridine-4-carboxamide with target proteins with high accuracy. Molecular docking studies have indicated that this compound may interact with proteins involved in inflammation and cell proliferation, suggesting its potential as an anti-inflammatory or anticancer agent. The trifluoromethoxy group's electron-withdrawing effect can modulate the electronic properties of the molecule, influencing its binding affinity and specificity. Such insights are crucial for designing next-generation drugs with improved efficacy and reduced side effects.

The synthesis of 2-amino-3-cyano-5-(trifluoromethoxy)pyridine-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of each functional group must be carefully optimized to avoid unwanted side products. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to streamline the synthesis process. These techniques not only enhance efficiency but also allow for greater flexibility in modifying the molecular structure.

From a medicinal chemistry perspective, 2-amino-3-cyano-5-(trifluoromethoxy)pyridine-4-carboxamide represents an excellent starting point for structure-based drug design. By leveraging computational tools and experimental data, chemists can identify key structural features that contribute to biological activity and refine the molecule accordingly. The carboxamide group provides a handle for further derivatization via amide bond formation, allowing for the creation of libraries of related compounds. High-throughput screening (HTS) techniques can then be used to rapidly assess the biological potency of these derivatives.

The potential applications of 2-amino-3-cyano-5-(trifluoromethoxy)pyridine-4-carboxamide extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in agrochemicals and material science as well. For example, pyridine derivatives have been explored as intermediates in the synthesis of herbicides and fungicides due to their ability to interact with biological targets in plants. Additionally, the trifluoromethoxy group's stability under various conditions suggests that this compound may find utility in advanced materials requiring enhanced durability.

In conclusion, 2-amino-3-cyano-5-(trifluoromethoxy)pyridine-4-carboxamide (CAS No. 1806184-55-3) is a promising compound with diverse applications in pharmaceutical research and beyond. Its complex structure and multifunctional groups offer opportunities for developing novel bioactive agents with tailored properties. As computational methods continue to evolve, researchers will be able to more effectively harness the potential of this molecule by predicting its interactions with biological targets and optimizing its synthetic pathways. The continued exploration of such compounds will undoubtedly contribute to advancements in medicine and related fields.